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Introduction to EDDHA as an Iron Chelate in
Hydroponics
Iron (Fe) is a crucial micronutrient for plant growth and development, playing a vital role in

chlorophyll synthesis, respiration, and various enzymatic reactions. In hydroponic systems,

maintaining iron in a soluble and plant-available form is challenging due to its tendency to

precipitate at elevated pH levels. Chelated iron, particularly EDDHA (ethylenediamine-N,N'-

bis(2-hydroxyphenylacetic acid)), has emerged as a highly effective solution to prevent and

correct iron deficiency in hydroponic cultivation.

EDDHA is a synthetic chelating agent that forms a stable, water-soluble complex with iron,

protecting it from oxidation and precipitation over a wide pH range. This stability makes

EDDHA-chelated iron, specifically the Fe-EDDHA complex, exceptionally suitable for

hydroponic nutrient solutions, which can experience pH fluctuations.

Chemical Properties and Stability of Fe-EDDHA
The effectiveness of Fe-EDDHA is attributed to its high stability constant and its ability to

remain in solution across a broad pH spectrum, typically from 3 to 10.[1][2] This is a significant

advantage over other common iron chelates like EDTA and DTPA, which are less stable at pH

levels above 6.5 and 7.5, respectively.[2]
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The stability of Fe-EDDHA is also influenced by its isomeric forms: ortho-ortho, ortho-para, and

para-para. The ortho-ortho isomer is considered the most stable and effective form for

providing iron to plants, especially in high pH conditions.[3][4] This is because the ortho-ortho

configuration provides a stronger bond with the iron ion, offering greater protection against

displacement by other cations and precipitation. When selecting an EDDHA product for

hydroponic use, it is crucial to choose one with a high percentage of the ortho-ortho isomer for

maximum efficacy.[2]

Table 1: Comparison of Common Iron Chelates in
Hydroponics

Chelate Abbreviation
Effective pH
Range

Stability Notes

Ethylenediaminet

etraacetic acid
EDTA 3.0 - 6.5 Low to Moderate

Can be effective

in acidic

solutions but

loses stability in

neutral to

alkaline

conditions.

Diethylenetriamin

epentaacetic

acid

DTPA 3.0 - 7.5 Moderate

A commonly

used chelate in

hydroponics, but

less effective at

higher pH.

Ethylenediamine-

N,N'-bis(2-

hydroxyphenylac

etic acid)

EDDHA 3.0 - 10.0 High

Highly stable

across a wide pH

range, making it

ideal for alkaline

nutrient

solutions. The

ortho-ortho

isomer is the

most effective

form.[1][2][3]
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Application Rates and Preparation of Stock
Solutions
The optimal concentration of iron in a hydroponic nutrient solution typically ranges from 1 to 5

ppm (parts per million). The exact concentration will depend on the plant species, growth stage,

and environmental conditions.

To achieve a target iron concentration using a commercial Fe-EDDHA product (commonly

available as a 6% iron powder), the following calculations can be used. For example, to

achieve a 1 ppm iron concentration in 1000 liters of nutrient solution, 17 grams of a 6% Fe-

EDDHA product would be required.

Protocol for Preparing an EDDHA Stock Solution
For accurate and convenient dosing, it is recommended to prepare a concentrated stock

solution of Fe-EDDHA.

Materials:

Fe-EDDHA powder (ensure high ortho-ortho content)

Distilled or deionized water

Volumetric flask or a precise measuring cylinder

Magnetic stirrer and stir bar (optional, but recommended)

Airtight, opaque storage container

Procedure:

Determine the desired stock solution concentration. A common concentration is 1 gram of

Fe-EDDHA per 100 mL of water.

Weigh the required amount of Fe-EDDHA powder using an analytical balance.

Measure the corresponding volume of distilled or deionized water.
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Dissolve the Fe-EDDHA powder in the water. Add the powder to the water while stirring

continuously to ensure complete dissolution. Using a magnetic stirrer can facilitate this

process. The solution will have a characteristic dark red color.

Store the stock solution in a clearly labeled, airtight, and opaque container to protect it from

light degradation. Store in a cool, dark place.

Dosing the Nutrient Solution
To add Fe-EDDHA to the main nutrient reservoir, use the following formula:

Volume of Stock Solution (mL) = (Target Fe concentration (ppm) x Total Volume of Nutrient

Solution (L)) / (Fe concentration in Stock Solution (g/L) x 10)

Experimental Protocol: Evaluating the Efficacy of
Different Iron Chelates
This protocol outlines a method for comparing the effectiveness of EDDHA, DTPA, and EDTA

in a hydroponic system.

Objective: To determine the effect of different iron chelates on the growth, chlorophyll content,

and iron uptake of a model plant (e.g., lettuce or tomato) grown hydroponically at varying pH

levels.

Experimental Design:

Plant Species:Lactuca sativa (Lettuce) or Solanum lycopersicum (Tomato)

Growth System: Deep Water Culture (DWC) or Nutrient Film Technique (NFT)

Treatments:

Control (no added iron)

Fe-EDTA (e.g., 2 ppm Fe)

Fe-DTPA (e.g., 2 ppm Fe)
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Fe-EDDHA (e.g., 2 ppm Fe)

pH Levels: 5.5, 6.5, and 7.5

Replicates: Minimum of 3 replicates per treatment combination.

Procedure:

Germinate seeds and transfer seedlings to the hydroponic system once they have developed

a sufficient root system.

Prepare the base nutrient solution without iron. A standard Hoagland or other complete

nutrient formulation can be used.

Divide the nutrient solution into separate reservoirs for each treatment.

Add the respective iron chelates to each reservoir to achieve the target iron concentration.

Adjust the pH of each reservoir to the designated level (5.5, 6.5, or 7.5) using pH up (e.g.,

KOH) or pH down (e.g., H₂SO₄ or HNO₃) solutions.

Monitor and maintain the pH of the nutrient solutions daily.

Grow the plants for a predetermined period (e.g., 4-6 weeks).

Collect data at regular intervals and at the end of the experiment:

Growth parameters: Plant height, leaf number, fresh and dry weight of shoots and roots.

Chlorophyll content: Use a SPAD meter or spectrophotometric analysis of leaf extracts.

Iron concentration: Analyze the iron content in dried plant tissues (shoots and roots) using

atomic absorption spectroscopy (AAS) or inductively coupled plasma mass spectrometry

(ICP-MS).

Table 2: Data Collection and Analysis
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Parameter Measurement Method Units

Plant Height Ruler cm

Leaf Number Manual Count -

Fresh Weight Analytical Balance g

Dry Weight
Analytical Balance (after drying

at 70°C)
g

Chlorophyll Content
SPAD Meter or

Spectrophotometer
SPAD units or µg/g FW

Iron Concentration AAS or ICP-MS mg/kg DW

Visualizing Iron Uptake and Experimental Workflow
Signaling Pathway of Iron Uptake in Dicotyledonous
Plants (Strategy I)
Dicotyledonous plants, such as tomato and lettuce, primarily utilize a reduction-based strategy

(Strategy I) for iron uptake from the soil or nutrient solution.

Root Epidermal Cell

Rhizosphere / Nutrient Solution

IRT1
(Iron Transporter)

FRO2
(Ferric Reductase)

Fe(II)

H+-ATPase

Proton Extrusion

Fe(III)-EDDHA

Reduction

Uptake
Increases Fe(III) solubility
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Caption: Strategy I iron uptake mechanism in dicot plants.

Experimental Workflow for Comparing Iron Chelates
The following diagram illustrates the logical flow of the experimental protocol described in

section 4.
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Caption: Workflow for evaluating iron chelate efficacy.
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Conclusion
The use of Fe-EDDHA, particularly with a high ortho-ortho isomer content, is a highly effective

strategy for preventing and treating iron deficiency in hydroponic systems. Its superior stability

across a wide pH range ensures consistent iron availability to plants, leading to improved

growth and crop quality. The provided protocols offer a framework for the practical application

and scientific evaluation of EDDHA in hydroponic nutrient solutions. For researchers and

professionals in drug development, understanding the mechanisms of nutrient uptake and the

chemical properties of chelating agents is paramount for optimizing plant-based production

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032539?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

